7-(3-chlorophenyl)-4-(4-(4-nitrophenyl)piperazin-1-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(3-chlorophenyl)-4-(4-(4-nitrophenyl)piperazin-1-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C28H23ClN6O2 and its molecular weight is 510.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Novel Synthesis Approaches
Research highlights the synthesis of novel compounds with the pyrrolo[2,3-d]pyrimidine core, indicating the importance of such structures in the development of pharmaceutical drugs. For instance, the synthesis of diversified novel substituted Piperazin-1-yl-7H-pyrrolo[2,3-d] pyrimidines via Buchwald Hartwig coupling reaction demonstrates the compound's relevance in creating pharmaceuticals with potential therapeutic applications (Aggile & Napoleon, 2021).
Antimicrobial and Antitumor Activity
Some studies explore the antimicrobial and antitumor properties of compounds related to 7-(3-chlorophenyl)-4-(4-(4-nitrophenyl)piperazin-1-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine. For example, growth inhibition of Cryptococcus neoformans by derivatives demonstrates the compound's potential in addressing fungal infections, highlighting its broad applicability in medicinal chemistry (Fellah et al., 1996).
Pharmacological Exploration
Protein Kinase Inhibition
Research into protein kinase inhibitors, such as CTx-0152960 and its piperazinyl analogue CTx-0294885, prepared using a hybrid flow and microwave approach, points towards the compound's utility in targeting specific biological pathways. This suggests its potential role in the development of treatments for diseases characterized by abnormal protein kinase activity (Russell et al., 2015).
Anticonvulsant Properties
The structural and electronic properties of anticonvulsant drugs, including those with a pyridazine, triazine, or pyrimidine core similar to the compound of interest, have been analyzed. Such studies provide insights into how modifications in the compound's structure can influence its pharmacological properties, offering avenues for the development of new anticonvulsant medications (Georges et al., 1989).
Properties
IUPAC Name |
7-(3-chlorophenyl)-4-[4-(4-nitrophenyl)piperazin-1-yl]-5-phenylpyrrolo[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H23ClN6O2/c29-21-7-4-8-24(17-21)34-18-25(20-5-2-1-3-6-20)26-27(30-19-31-28(26)34)33-15-13-32(14-16-33)22-9-11-23(12-10-22)35(36)37/h1-12,17-19H,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRVAZOSRXSGAIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=NC=NC4=C3C(=CN4C5=CC(=CC=C5)Cl)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H23ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.